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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654

Essential Safety and Handling Guide for
Citronellyl Nitrile

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Citronellyl nitrile, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Citronellyl nitrile is classified as harmful if swallowed and toxic if inhaled.[1][2] It is also
harmful to aquatic life with long-lasting effects.[1][3] Adherence to proper PPE protocols is
mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Rationale

Chemical safety goggles or
Eye Protection safety glasses with side-
shields.[1][3]

Prevents splashes from

contacting the eyes.

Chemical-resistant gloves
Hand Protection (e.g., Butyl rubber, Nitrile
rubber).[4]

Protects skin from direct

contact and potential irritation.

] Light protective clothing or
Body Protection )
closed work clothing.[1][3]

Minimizes the risk of skin
exposure from spills or

splashes.

Use only in a well-ventilated
area.[1][2] If ventilation is
) ) inadequate or vapors/aerosols
Respiratory Protection )
are generated, use a particle
filter respirator (e.g., Type P2

or FFP2).[3]

Prevents inhalation of toxic

vapors.

Chemical and Physical Properties

Understanding the physical properties of Citronellyl nitrile is crucial for safe handling and

storage.
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Property

Value

Oral Toxicity (LD50, rat)

4490 - 5300 mg/kg[1][5]

Dermal Toxicity (LD50, rabbit)

> 5000 mg/kg[1][5]

Inhalation Toxicity (LC50, rat)

> 4.9 mg/L (4h exposure)[3][5]

Flash Point

> 93.33 °C (> 200 °F)[1][6]

Vapor Pressure

0.1 mm/Hg @ 20 °C[1]

Specific Gravity 0.835 - 0.855 @ 25 °C[1][6][7]
Boiling Point ~231 °CJ3][8]
Appearance Colorless to pale yellow liquid.[6][7]

Step-by-Step Handling and Storage Protocol

Preparation and Handling:

Ventilation: Always handle Citronellyl nitrile in a well-ventilated area, such as a chemical

fume hood, to prevent vapor accumulation.[1][2]

» Don PPE: Before handling, put on all required PPE as specified in the table above.

e Avoid Ignition Sources: Keep the chemical away from heat, open flames, sparks, and other

potential ignition sources.[1][2] Implement measures to prevent static discharge.[2][3]

e Usage: Avoid contact with skin and eyes.[1][2] Do not eat, drink, or smoke in the handling

area.[1][7]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[2][7]

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

o Container: Store in the original, tightly sealed container.[1][2]

e Location: Keep in a cool, dry, and well-ventilated area, protected from light and heat.[1][6]
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e Security: The storage area should be locked to restrict unauthorized access.[1][2]

e Incompatibilities: Store away from strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[1][4]

Emergency Procedures and Disposal Plan
Spill Response:

o Evacuate: Evacuate unnecessary personnel from the spill area.[1]

e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb with an inert, non-combustible material such as sand,
dry lime, or soda ash.[1][4]

¢ Collection: Use non-sparking tools to collect the absorbed material and place it into a
covered, labeled container for disposal.[1]

o Decontamination: Clean the spill site thoroughly after material pickup is complete.[1]

e Environmental Protection: Prevent spills from entering drains, surface waters, or
groundwaters.[1]

Disposal:
o Waste Classification: This material and its container may be considered hazardous waste.

» Regulatory Compliance: All disposal activities must be in strict accordance with all federal,
state, and local environmental regulations.[1][2]

» Method: Dispose of contents and containers at a licensed hazardous-waste disposal
contractor or an approved collection site.[3][4] Do not dispose of via sewer systems.[4]

Workflow for Handling Citronellyl Nitrile

The following diagram illustrates the logical workflow for the safe handling of Citronellyl nitrile,
from initial preparation through to final disposal.
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Caption: Workflow for Safe Handling of Citronellyl Nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

